Cas no 1258639-26-7 (tert-butyl 3-oxo-decahydropyrido[3,4-b]pyrazine-1-carboxylate)

• Product Name: tert-butyl 3-oxo-decahydropyrido[3,4-b]pyrazine-1-carboxylate
• CAS No: 1258639-26-7
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• MDL: MFCD17977227
• CID: 5197423
• PubChem ID: 50986397
• Update Time: 2026-03-05

tert-butyl 3-oxo-decahydropyrido[3,4-b]pyrazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-oxo-decahydropyrido[3,4-b]piperazine-1-carboxylate
• tert-Butyl 3-oxooctahydropyrido[3,4-b]pyrazine-1(2H)-carboxylate
• tert-butyl 3-oxo-2,4,4a,5,6,7,8,8a-octahydropyrido[3,4-b]pyrazine-1-carboxylate
• Z1147474015
• tert-Butyl3-oxooctahydropyrido[3,4-b]pyrazine-1(2H)-carboxylate
• tert-butyl 3-oxo-decahydropyrido[3,4-b]pyrazine-1-carboxylate

• MDL： MFCD17977227
• Inchi： 1S/C12H21N3O3/c1-12(2,3)18-11(17)15-7-10(16)14-8-6-13-5-4-9(8)15/h8-9,13H,4-7H2,1-3H3,(H,14,16)
• InChI Key： SHYRWTGDWRQYRC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(NC2CNCCC12)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 0.1
• Topological Polar Surface Area: 70.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperazinopiperidines Piperazinopiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperazinopiperidines